Cas no 54351-85-8 (C.I. Fluorescent Brightener 351)

• Product Name: C.I. Fluorescent Brightener 351
• CAS No: 54351-85-8
• MF: C₂₈H₂₂O₆S₂
• MW: 518.600685596466
• CID: 383233
• PubChem ID: 1712029
• Update Time: 2025-04-19

C.I. Fluorescent Brightener 351 Chemical and Physical Properties

Names and Identifiers

• C.I. Fluorescent Brightener 351
• 4,4’-BIS(2-DISULFONIC ACID STYRYL) BIPHENYL OPTICAL BRIGHTENER
• yingguangzengbaijicbs-x
• 2,2'-([1,1'-biphenyl]-4,4'-diyldivinylene)bis(benzenesulphonic) acid
• 4,4'-Bis(2-disulfonic acid styryl) biphenyl
• 2-[(E)-2-[4-[4-[(E)-2-(2-sulfophenyl)ethenyl]phenyl]phenyl]ethenyl]benzenesulfonic acid
• 38775-22-3
• 4,4'-bis(2-sulfostyryl)-biphenyl
• NS00075570
• 4,4'-Bis(2-disulfonic acid styryl)biphenyl
• 54351-85-8
• 334756-45-5
• 2,2'-[(1E)-[1,1'-biphenyl]-4,4'-diyldi-2,1-ethenediyl]bis-Benzenesulfonic acid
• SCHEMBL175609
• Tinopal CBS
• 4,4-Bis(2-Sulfonatostyryl)Biphenyl Disodium Salt
• 2,2'-([1,1'-Biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonic acid
• DTXSID30892591

• Inchi： 1S/C28H22O6S2/c29-35(30,31)27-7-3-1-5-25(27)19-13-21-9-15-23(16-10-21)24-17-11-22(12-18-24)14-20-26-6-2-4-8-28(26)36(32,33)34/h1-20H,(H,29,30,31)(H,32,33,34)/b19-13+,20-14+
• InChI Key： SQAKQVFOMMLRPR-IWGRKNQJSA-N
• SMILES： S(C1C=CC=CC=1/C=C/C1C=CC(=CC=1)C1C=CC(/C=C/C2C=CC=CC=2S(=O)(=O)O)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 518.08578076g/mol
• Monoisotopic Mass: 518.08578076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.50000
• LogP: 8.34940